Cas no 2418644-51-4 ((9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate
• CAS No: 2418644-51-4
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 5676283
• PubChem ID: 165773789
• Update Time: 2025-06-18

(9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{[3-amino-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}carbamate
• 2418644-51-4
• EN300-26630630
• (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate

• Inchi： 1S/C24H23FN2O4S/c1-14-16(11-22(32(25,29)30)15(2)23(14)26)12-27-24(28)31-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-11,21H,12-13,26H2,1-2H3,(H,27,28)
• InChI Key： BFOUHVLKUHTYBZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=C(C)C(=C1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 454.13625655g/mol
• Monoisotopic Mass: 454.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 107Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate

(9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS No. 2418644-51-4): An Advanced Pharmaceutical Intermediate

(9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS No. 2418644-51-4) is a sophisticated organic compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethyl carbamate, is characterized by its fluorene moiety and a fluorosulfonyl functional group, which confer it with remarkable chemical stability and reactivity.

The fluorene backbone of this compound provides a rigid, planar structure that is highly resistant to degradation, making it an ideal candidate for use in the synthesis of complex pharmaceutical intermediates. The presence of the fluorosulfonyl group adds an additional layer of complexity, as it can participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition, thereby expanding the synthetic utility of the compound.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate. One notable approach involves the use of transition-metal-catalyzed coupling reactions, which allow for the precise construction of the desired molecular framework with high yields and selectivity. These methods have significantly reduced the cost and complexity associated with the synthesis of this compound, making it more accessible for large-scale applications.

In the context of pharmaceutical research, (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate has shown promise as a key intermediate in the development of novel drugs targeting various diseases. Its ability to form stable complexes with metal ions and its potential to modulate biological pathways make it a valuable tool in drug discovery and development. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and neurodegenerative disorders.

Moreover, the fluorosulfonyl group present in (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate can be selectively modified through various chemical transformations, allowing for the fine-tuning of its pharmacological properties. This versatility has led to its use in the synthesis of prodrugs and drug conjugates, which can improve drug delivery and reduce side effects.

From a safety perspective, (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care and follow appropriate safety protocols to ensure the well-being of laboratory personnel. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight and incompatible materials, are recommended to preserve its integrity.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS No. 2418644-51-4) represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers and chemists working on the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.